Odorobioside G monoacetate

• Molecular Formula: C38H58O14
• Molecular Weight: 738.9 g/mol
• IUPAC Name: [3-[3-hydroxy-4-methoxy-6-methyl-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-14-yl] acetate
• InChI: InChI=1S/C38H58O14/c1-18-32(51-34-30(44)29(43)28(42)26(16-39)50-34)33(46-5)31(45)35(48-18)49-22-8-11-36(3)21(15-22)6-7-25-24(36)9-12-37(4)23(20-14-27(41)47-17-20)10-13-38(25,37)52-19(2)40/h14,18,21-26,28-35,39,42-45H,6-13,15-17H2,1-5H3
• InChI Key: YESKODZZFSGQRN-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)OC(=O)C)C)C)O)OC)OC7C(C(C(C(O7)CO)O)O)O
• CAS No.: 63869-92-1

Description

Odorobioside G monoacetate is a steroid glycoside derived from various species of the Digitalis plant, such as Digitalis purpurea and Digitalis lanata . It is a cardenolide, a type of cardiac glycoside, known for its potent effects on heart muscle contractions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Odorobioside G monoacetate typically involves the extraction of the parent compound, Odorobioside G, from Digitalis species. This is followed by acetylation to produce the monoacetate derivative . The extraction process often employs solvents such as methanol or ethanol, and the acetylation reaction is carried out using acetic anhydride in the presence of a catalyst like pyridine .

Industrial Production Methods

Industrial production of this compound involves large-scale extraction from Digitalis plants, followed by purification and chemical modification. The process is optimized to ensure high yield and purity, often using advanced chromatographic techniques for separation and purification .

Chemical Reactions Analysis

Types of Reactions

Odorobioside G monoacetate undergoes various chemical reactions, including:

Oxidation: This reaction can modify the glycoside moiety, affecting its biological activity.

Reduction: Reduction reactions can alter the steroid nucleus, potentially changing its pharmacological properties.

Substitution: Substitution reactions, particularly at the glycoside moiety, can produce derivatives with different biological activities.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Substitution reactions often involve nucleophiles like sodium methoxide or sodium ethoxide.

Major Products Formed

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of this compound, each with distinct biological activities .

Scientific Research Applications

Odorobioside G monoacetate has a wide range of scientific research applications:

Chemistry: It is used as a model compound for studying glycoside chemistry and the effects of chemical modifications on biological activity.

Biology: Researchers use it to investigate the mechanisms of glycoside transport and metabolism in biological systems.

Medicine: It has potential therapeutic applications in treating heart conditions and certain types of cancer.

Industry: The compound is used in the development of new pharmaceuticals and as a reference standard in quality control processes.

Mechanism of Action

Odorobioside G monoacetate exerts its effects primarily by inhibiting the sodium-potassium ATPase enzyme in cardiac cells . This inhibition leads to an increase in intracellular calcium levels, which enhances cardiac muscle contraction . The compound also interacts with various molecular targets and pathways involved in cell signaling and apoptosis, contributing to its potential anticancer effects .

Comparison with Similar Compounds

Similar Compounds

Digitoxin: Another cardiac glycoside with similar effects on heart muscle contractions.

Digoxin: A widely used cardiac glycoside with a similar mechanism of action but different pharmacokinetic properties.

Ouabain: A cardiac glycoside with a higher potency but shorter duration of action compared to Odorobioside G monoacetate.

Uniqueness

This compound is unique due to its specific glycoside structure, which influences its pharmacological properties and biological activity . Its acetylated form may offer distinct advantages in terms of stability and bioavailability compared to other cardiac glycosides .